2,13-Divaleryldibenzo-18-crown-6

• CAS No.: 68725-69-9
• Molecular Formula: C30H44O6
• Molecular Weight: 500.7 g/mol
• IUPAC Name: 11,24-dipentyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(22),9(14),10,12,23,25-hexaene
• InChI: InChI=1S/C30H44O6/c1-3-5-7-9-25-11-13-27-29(23-25)35-21-17-31-16-20-34-28-14-12-26(10-8-6-4-2)24-30(28)36-22-18-32-15-19-33-27/h11-14,23-24H,3-10,15-22H2,1-2H3
• InChI Key: IRSBMQQLZQYGIU-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC2=C(C=C1)OCCOCCOC3=C(C=CC(=C3)CCCCC)OCCOCCO2
• Synonyms: 2,13-divaleryldibenzo-18-crown-6; DVDB-18-crown-6

Description

2,13-Divaleryldibenzo-18-crown-6 (CAS: 74966-25-9; molecular formula: C₃₀H₄₀O₈) is a derivative of dibenzo-18-crown-6 (DB18C6), a macrocyclic polyether characterized by two benzene rings fused to an 18-membered crown ether backbone. The compound is functionalized with valeryl (pentanoyl) groups at the 2 and 13 positions, enhancing its lipophilicity and altering its ion-binding selectivity compared to unmodified DB18C6 . This modification is designed to improve its utility in applications such as ion-selective sensors, solvent extraction, and supramolecular chemistry. The valeryl substituents introduce steric and electronic effects that influence host-guest interactions with metal ions, particularly alkali and alkaline-earth metals .

Comparison with Similar Compounds

Comparison with Similar Crown Ether Derivatives

Structural and Functional Modifications

Dibenzo-18-Crown-6 (DB18C6)

• It exhibits a rigid conformation stabilized by intramolecular hydrogen bonds .
• Ion Binding: Preferentially binds K⁺ and Rb⁺ due to optimal cavity size (ionic radius ~1.38–1.61 Å) and oxygen donor alignment .
• Applications : Used in metal ion extraction, phase-transfer catalysis, and as a precursor for functionalized derivatives .

4,4-Diformyldibenzo-18-Crown-6

• Modification : Formyl groups at the 4 and 4′ positions.
• Impact: The electron-withdrawing formyl groups reduce electron density on the oxygen donors, weakening cation binding. However, this derivative serves as a key intermediate for synthesizing Schiff base derivatives (e.g., aldimines) with enhanced selectivity for transition metals .

4,4-Diformyl(2-Aminophenol)Dibenzo-18-Crown-6 (DBAP)

• Modification: Aldimine functionalization via condensation of 4,4-diformyldibenzo-18-crown-6 with 2-aminophenol.
• Impact: The phenolic hydroxyl and imine groups enable pH-dependent binding, particularly for Cu²⁺ and Pb²⁺. This derivative is used in heavy metal remediation .

2,13-Dibenzothiazol-2′-yldibenzo-18-Crown-6

• Modification : Benzothiazole substituents at the 2 and 13 positions.
• Impact : The aromatic heterocycles introduce fluorescence properties and enhance selectivity for Cs⁺ via π-π interactions. Protonation studies show reversible optical changes, making it suitable for optochemical sensing .

Acyl-Substituted Dibenzo-18-Crown-6 Derivatives

• Examples: Hexadecanoyl, dioctadecanoyl, and oleoyl derivatives.
• Impact: Long aliphatic chains increase hydrophobicity, improving extraction efficiency for Na⁺ and K⁺ in nonpolar solvents. The extraction equilibrium constants (log K) range from 2.1 to 3.5, depending on the acyl chain length .

Key Comparative Data

Property	2,13-Divaleryldibenzo-18-Crown-6	DB18C6	4,4-Diformyl-DB18C6	DBAP
Molecular Weight	552.64 g/mol	360.40 g/mol	388.38 g/mol	484.46 g/mol
Lipophilicity	High (due to valeryl groups)	Moderate	Moderate	Moderate
Primary Ion Targets	K⁺, Sr²⁺	K⁺, Rb⁺	Transition metals	Cu²⁺, Pb²⁺
Applications	Solvent extraction, sensors	Catalysis	Intermediate	Heavy metal removal

Mechanistic Insights

• Electronic Effects: Electron-donating valeryl groups enhance oxygen donor basicity, strengthening interactions with hard Lewis acids (e.g., Ca²⁺) compared to unmodified DB18C6 .
• Solubility : The compound’s solubility in chloroform and dichloromethane exceeds that of DB18C6, facilitating its use in liquid-liquid extraction .